2-amino-N-cyclopropyl-1-(4-ethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

Specification

• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-amino-N-cyclopropyl-1-(4-ethoxyphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• Standard InChI: InChI=1S/C22H21N5O2/c1-2-29-15-11-9-14(10-12-15)27-20(23)18(22(28)24-13-7-8-13)19-21(27)26-17-6-4-3-5-16(17)25-19/h3-6,9-13H,2,7-8,23H2,1H3,(H,24,28)
• Standard InChI Key: APTBYIMNCGDDEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)NC5CC5)N

Introduction

Synthesis

The synthesis of compounds similar to 2-amino-N-cyclopropyl-1-(4-ethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multi-step organic reactions starting from readily available precursors. Common reagents used in these reactions include oxidizing agents like potassium permanganate for functionalization and reducing agents such as sodium borohydride for reduction steps. The specific outcomes depend on the reaction conditions, including temperature, solvent choice, and reaction time.

Biological Activity

While specific biological activity data for 2-amino-N-cyclopropyl-1-(4-ethoxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is not available, compounds with similar structures have shown significant biological activity. For example, pyrroloquinoxaline derivatives are known for their potential as therapeutic agents, possibly inhibiting enzymes involved in cancer progression and other diseases.

Compound Type	Biological Activity
Pyrroloquinoxaline Derivatives	Potential therapeutic agents, may inhibit enzymes involved in cancer progression.
Quinoline-4-carboxamides	Antimalarial activity through novel mechanisms of action.

Research Findings and Future Directions

Research on pyrroloquinoxaline derivatives highlights their potential in drug discovery due to their diverse biological activities. Future studies should focus on optimizing the pharmacokinetic profiles of these compounds and exploring their efficacy against various diseases. Additionally, the development of new chemotypes with novel mechanisms of action is crucial for addressing drug resistance and achieving therapeutic breakthroughs.